Cas no 89565-47-9 (Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-)

• Product Name: Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• CAS No: 89565-47-9
• MF: C₁₆H₁₂N₄O₅S₂
• MW: 404.420280456543
• CID: 596400
• PubChem ID: 2171656
• Update Time: 2025-07-23

Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• 3-nitro-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
• Oprea1_837509
• 3-nitro-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
• SR-01000397083
• DTXSID20366817
• Cambridge id 5568774
• F0016-0842
• SR-01000397083-1
• Oprea1_612372
• AKOS000493522
• 89565-47-9
• 3-NITRO-N-{4-[(13-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE

• Inchi： 1S/C16H12N4O5S2/c21-15(11-2-1-3-13(10-11)20(22)23)18-12-4-6-14(7-5-12)27(24,25)19-16-17-8-9-26-16/h1-10H,(H,17,19)(H,18,21)
• InChI Key： ZAPNXIJOKUQUSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 404.02491184g/mol
• Monoisotopic Mass: 404.02491184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-

Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] and Its Significance in Modern Chemical Biology: A Comprehensive Overview

Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] (CAS No. 89565-47-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the benzamide class, which is well-known for its diverse pharmacological properties. The presence of a nitro group and a sulfonylphenyl moiety in its structure endows it with enhanced reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular research.

The chemical structure of Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] can be broken down into several key functional groups that contribute to its overall properties. The benzamide core provides a basic framework for further derivatization, while the nitro group introduces a strong electron-withdrawing effect, which can influence the compound's solubility and reactivity. Additionally, the sulfonylphenyl group enhances the compound's ability to interact with biological targets due to its aromatic nature and the presence of multiple hydrogen bond donors and acceptors.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in developing novel therapeutic agents. The combination of a nitro group and a sulfonylphenyl moiety in Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] makes it an attractive candidate for further investigation. Studies have shown that this compound can exhibit potent activity against various biological targets, including enzymes and receptors involved in critical cellular processes.

In particular, the 2-thiazolylamino substituent in the structure plays a crucial role in modulating the compound's biological activity. Thiazole derivatives are known for their wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] not only enhances its binding affinity but also opens up possibilities for designing molecules with tailored pharmacological profiles.

One of the most compelling aspects of Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] is its potential as a tool compound in biochemical research. Its unique structure allows researchers to probe interactions with various biological targets using spectroscopic and computational methods. This has led to several innovative studies exploring its effects on enzymes such as kinases and phosphatases, which are key players in signal transduction pathways.

The nitro group in Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] also offers opportunities for further functionalization. Reductive or oxidative reactions can be employed to convert the nitro group into other functional moieties, such as amino or hydroxyl groups, thereby generating new derivatives with distinct properties. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing biological activity.

Recent research has begun to uncover the mechanisms by which Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] exerts its effects at the molecular level. Studies using X-ray crystallography have revealed detailed insights into how this compound interacts with its biological targets. These structural insights have been instrumental in designing more potent and selective inhibitors for therapeutic applications.

The sulfonylphenyl group in Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] contributes significantly to its binding affinity by forming multiple hydrogen bonds with polar residues on the target protein. This interaction mode is particularly relevant for designing molecules that can modulate enzyme activity or receptor function. Additionally, the presence of both electron-withdrawing (nitro) and electron-donating (sulfonyl) groups allows for fine-tuning of electronic properties, which can influence pharmacokinetic parameters such as solubility and metabolic stability.

In conclusion,Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] (CAS No. 89565-47-9) is a structurally complex and biologically relevant compound that holds great promise for future research and development. Its unique combination of functional groups makes it an excellent candidate for drug discovery efforts aimed at addressing various diseases. As our understanding of its mechanisms of action continues to grow,Benzamide, 3-nitro-N-[4-[(2-thiazolylamino)sulfonyl]phenyl] is poised to play a significant role in advancing therapeutic strategies across multiple disciplines.